Temocapril hydrochloride
CAS No.: 110221-44-8
VCID: VC0001241
Molecular Formula: C23H29ClN2O5S2
Molecular Weight: 513.1 g/mol
* For research use only. Not for human or veterinary use.

Description | Temocapril hydrochloride is a hydrochloride salt form of temocapril, an angiotensin-converting enzyme (ACE) inhibitor . Temocapril is a prodrug, meaning it is converted into its active form, temocaprilat, in the body . It is approved for use in Japan and South Korea but not in the United States . Temocapril is used to treat hypertension, congestive heart failure, and diabetic nephropathy . It can also be used in hemodialysis patients without causing serious accumulation . As an ACE inhibitor, temocapril functions by suppressing the production of angiotensin II, a substance that increases blood pressure . The active metabolite, temocaprilat, inhibits ACE in plasma after temocapril is quickly absorbed in the gastrointestinal tract . ACE inhibitors like temocapril exert their hemodynamic effect mainly by inhibiting the renin-angiotensin system . They also modulate sympathetic nervous system activity and increase prostaglandin synthesis, leading to vasodilation and mild natriuresis without affecting heart rate and contractility . Temocapril's advantages include a rapid onset of action and tighter vascular ACE binding compared to other ACE inhibitors . Other ACE inhibitors include enalapril and its active form enalaprilat . Temocapril is eliminated primarily through the liver and kidneys . The biological half-life of temocapril is approximately 13.1 hours in individuals with normal liver function . This medication decreases blood pressure without affecting heart rate or cardiac output and improves endothelial dysfunction, vascular remodeling, insulin resistance, and renal function . |
---|---|
CAS No. | 110221-44-8 |
Product Name | Temocapril hydrochloride |
Molecular Formula | C23H29ClN2O5S2 |
Molecular Weight | 513.1 g/mol |
IUPAC Name | 2-[(2S,6R)-6-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]-5-oxo-2-thiophen-2-yl-1,4-thiazepan-4-yl]acetic acid;hydrochloride |
Standard InChI | InChI=1S/C23H28N2O5S2.ClH/c1-2-30-23(29)17(11-10-16-7-4-3-5-8-16)24-18-15-32-20(19-9-6-12-31-19)13-25(22(18)28)14-21(26)27;/h3-9,12,17-18,20,24H,2,10-11,13-15H2,1H3,(H,26,27);1H/t17-,18-,20-;/m0./s1 |
Standard InChIKey | XDDQNOKKZKHBIX-ASBZXGSUSA-N |
SMILES | CCOC(=O)C(CCC1=CC=CC=C1)NC2CSC(CN(C2=O)CC(=O)O)C3=CC=CS3.Cl |
Canonical SMILES | CCOC(=O)C(CCC1=CC=CC=C1)NC2CSC(CN(C2=O)CC(=O)O)C3=CC=CS3.Cl |
Appearance | Assay:≥98%A crystalline solid |
Synonyms | alpha-((2S,6R)-6-((1S)-1-ethoxycarbonyl-3-phenylpropyl)amino-5-oxo-2-(2-thienyl)perhydro-1,4-thiazepin-4-yl)acetic acid.HCl CS 622 CS-622 CS622 temocapril temocapril hydrochloride |
PubChem Compound | 443873 |
Last Modified | Sep 13 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume